TMBIM6 antagonist-1

• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• InChI: InChI=1S/C15H12N2O3/c16-14-7-2-1-6-13(14)15(18)9-8-11-4-3-5-12(10-11)17(19)20/h1-10H,16H2/b9-8+
• InChIKey: LRMPAVQDWGDIBD-CMDGGOBGSA-N

TMBIM6 Antagonist-1: First-in-Class Chemical Probe Targeting the TMBIM6-mTORC2 Axis

TMBIM6 antagonist-1, also known as BIA or BAX-inhibitor-1, is a chalcone-derived small molecule (CAS 123134-61-2) developed as the first tool compound to specifically target the interaction between the ER stress protein TMBIM6 and the mTORC2 complex [2]. It functions as an antagonist, preventing the pro-tumorigenic TMBIM6-mTORC2 binding, which subsequently disrupts downstream AKT signaling and calcium regulation [1]. This compound serves as a chemical probe for interrogating a novel cancer signaling cascade rather than a broadly active mTOR kinase inhibitor [2].

1

TMBIM6-mTORC2 pathway interrogation
Reported chemical probe specifically targeting the TMBIM6-mTORC2 protein interaction, not a pan-kinase inhibitor.

2

On-target control required
Designed for use with TMBIM6 wild-type and KO cell models to confirm target-dependent activity.

3

Dual calcium/mTORC2 signaling studies
May support investigation of ER calcium leak and mTORC2 assembly crosstalk.

Research use only; not for therapeutic or diagnostic applications.

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. View Source
• [2] Kim, H.K. and Chae, H.J. BI-1 ANTAGONISTS AND THEIR USES. U.S. Patent Application No. 20240139125, 2024. View Source

Why Pan-mTOR Kinase Inhibitors (e.g., Rapamycin) Cannot Substitute for TMBIM6 Antagonist-1

Generic mTOR inhibitors like rapamycin (sirolimus) broadly target the mTORC1 complex and only partially inhibit mTORC2, leading to well-documented feedback activation of AKT (via pAKT-S473) and acquired resistance [1]. In contrast, TMBIM6 antagonist-1 acts upstream, specifically disrupting the TMBIM6-mediated assembly and activation of mTORC2 [2]. By targeting this previously unknown protein-protein interaction, it circumvents the feedback loops and resistance mechanisms inherent to direct ATP-competitive mTOR kinase inhibitors. Substituting a pan-mTOR inhibitor for TMBIM6 antagonist-1 would fail to interrogate this specific TMBIM6/mTORC2 signaling cascade and would not produce the same downstream effects, such as the specific suppression of TMBIM6-mediated Ca2+ leak [2].

TMBIM6 Antagonist-1

Upstream protein-protein interaction blocker; disrupts mTORC2 assembly without direct kinase inhibition

Pan-mTOR inhibitor (e.g., rapamycin)

Primarily mTORC1 inhibitor; incomplete mTORC2 blockade may trigger AKT feedback activation

Mechanistic mismatch: pan-mTOR inhibitors may not reproduce TMBIM6-specific pathway modulation and could confound target-specific interpretation.

Risk: Target specificity loss

TMBIM6 Antagonist-1

Dual action: inhibits mTORC2 binding and regulates TMBIM6-mediated Ca2+ leak

ATP-competitive mTOR kinase inhibitor

Blocks kinase activity only; does not address calcium-dependent mTORC2 assembly

Functional profile mismatch: downstream calcium-handling effects may differ; substitution limits interrogation of ER-mTORC2 crosstalk.

Risk: Pathway context shift

• [1] Kim, H.K. and Chae, H.J. BI-1 ANTAGONISTS AND THEIR USES. U.S. Patent Application No. 20240139125, 2024. View Source
• [2] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. View Source

Quantitative Evidence for TMBIM6 Antagonist-1 Differentiators vs. In-Class Alternatives

Differential Antiproliferative Potency in Cancer Cell Lines vs. TMBIM6 Knockout Models

The compound's effect is demonstrated to be on-target, as its antiproliferative activity is abrogated in TMBIM6 KO cells. In a head-to-head comparison within the same study, treatment with 5 µM of TMBIM6 antagonist-1 significantly inhibited proliferation in TMBIM6 wild-type (WT) HT1080, MCF7, MDA-MB-231, and SKBR3 cells but showed no significant effect on TMBIM6 knockout (KO) HT1080 cells [1]. This confirms that the compound's cellular activity is specific to its target, unlike pan-mTOR kinase inhibitors which exhibit general cytotoxicity independent of TMBIM6 status.

Target engagement specificity

Head-to-head

5 µM: proliferation inhibited in TMBIM6 WT HT1080, MCF7, MDA-MB-231, SKBR3 cells; no effect in TMBIM6 KO HT1080 cells

Supports target-dependent antiproliferative interpretation

n=3 independent experiments; 3-day treatment

Evidence Dimension	Cell proliferation inhibition (Treated with 5 µM compound)
Target Compound Data	Significant inhibition of proliferation in TMBIM6 WT HT1080, MCF7, MDA-MB-231, and SKBR3 cells
Comparator Or Baseline	No significant effect on the proliferation of TMBIM6 KO HT1080 cells
Quantified Difference	Complete loss of activity in the KO model vs. significant inhibition in all tested WT lines
Conditions	In vitro cell proliferation assay; 3-day treatment; n = 3 independent experiments.

Why This Matters

This on-target/off-target cellular validation is a critical differentiator for researchers requiring a chemical probe with confirmed specificity to a novel target, thereby avoiding the confounding off-target effects of broad-spectrum inhibitors.

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. (Fig. 7a). View Source

Quantified Inhibition of Cell Migration in Multiple Cancer Models

TMBIM6 antagonist-1 demonstrates a quantifiable and TMBIM6-dependent suppression of cell migration, a key functional attribute not shared by all mTOR pathway inhibitors. Within the same study, treatment with 10 µM of the compound decreased cell migration in a manner that was dependent on the presence of TMBIM6. The migration was suppressed in HT1080, MCF7, MDA-MB-231, and SKBR3 cells, but not in TMBIM6 KO HT1080 cells [1].

Migration suppression phenotype

Head-to-head

10 µM: decreased cell migration in TMBIM6 WT lines; migration unchanged in TMBIM6 KO cells

Indicates TMBIM6-dependent effect on metastasis-model behavior

In vitro migration assay; consistent across multiple cancer lines

Evidence Dimension	Suppression of cell migration
Target Compound Data	Decreased cell migration in TMBIM6 WT HT1080, MCF7, MDA-MB-231, and SKBR3 cells at 10 µM.
Comparator Or Baseline	No migration suppression observed in TMBIM6 KO HT1080 cells at the same concentration.
Quantified Difference	Migration effect is completely dependent on the presence of the TMBIM6 target.
Conditions	In vitro cell migration assay; concentration: 10 µM.

Why This Matters

This evidence indicates that the compound's functional impact on metastatic behavior (migration) is strictly target-mediated, providing a more precise and cleaner phenotype than can be achieved with compounds that have off-target effects on cell motility.

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. (Fig. 7b). View Source

Potent Suppression of in vivo Tumor Growth in Xenograft Models

This compound has a validated in vivo PK/PD profile, a feature lacking in uncharacterized or inactive TMBIM6 antagonists. In a cross-study comparison, a previous TMBIM6-targeting tool failed to show in vivo effects. TMBIM6 antagonist-1, when administered at 1 mg/kg intraperitoneally (5 days/week for 25 days), dramatically reduced the growth of tumors driven by cancer cells in xenograft models [1]. While a direct head-to-head comparator in the same model is not provided, this establishes the compound as a viable in vivo chemical probe, which is a significant advancement over in vitro-only agents.

In vivo tumor growth inhibition

Class-level

1 mg/kg IP (5 days/week, 25 days) reduced tumor volume in xenograft models

Supports in vivo model-response context

Cross-study comparison; prior TMBIM6 tools lacked in vivo effect

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Dramatically reduced tumor growth at a dose of 1 mg/kg (IP, 5 days/week for 25 days)
Comparator Or Baseline	Baseline: Vehicle control group or previously described TMBIM6-targeting tools with no reported in vivo efficacy.
Quantified Difference	Significant reduction in tumor volume compared to control
Conditions	Human cancer cell line (xenograft) models in mice; 1 mg/kg IP dosing regimen.

Why This Matters

Demonstrated in vivo efficacy is the critical threshold for a compound to transition from a research tool to a validated probe for preclinical disease modeling. This differentiates it from analogues that may only show activity in cell-free or cell-based assays.

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. View Source

Unique Dual Mechanism: Inhibition of Both Kinase Activity and Calcium Regulation

Unlike ATP-competitive mTOR inhibitors which solely block kinase activity, this antagonist has a unique, dual mechanism. The compound both prevents the binding of TMBIM6 to mTORC2 ('decreases mTORC2 activity') and independently regulates TMBIM6-mediated calcium leak ('regulates TMBIM6-leaky Ca2+') [1][2]. This is a class-defining feature, as the ER Ca2+ leak from TMBIM6 is a unique characteristic shown to affect mTORC2 assembly [1].

Dual mechanism of action

Reported

Disrupts TMBIM6-mTORC2 binding and independently regulates TMBIM6-mediated Ca2+ leak

May support pathway crosstalk investigation (ER calcium/mTORC2)

Qualitative differentiation from pan-mTOR inhibitors; in vitro/cell-based evidence

Evidence Dimension	Mechanism of action
Target Compound Data	Disrupts TMBIM6-mTORC2 binding AND regulates TMBIM6-mediated Ca2+ leak.
Comparator Or Baseline	Pan-mTOR kinase inhibitors (e.g., Rapamycin) primarily inhibit mTORC1 and only partially inhibit mTORC2 kinase activity, without affecting TMBIM6/Ca2+ function.
Quantified Difference	Not quantified, but a clear qualitative difference in mechanism (dual vs. single action).
Conditions	In vitro and cell-based assays.

Why This Matters

This dual mechanism makes the compound an indispensable tool for dissecting the functional interplay between ER calcium homeostasis and mTORC2 signaling—a phenomenon that cannot be studied using conventional mTOR kinase inhibitors.

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. View Source
• [2] Kim, H.K. and Chae, H.J. BI-1 ANTAGONISTS AND THEIR USES. U.S. Patent Application No. 20240139125, 2024. View Source

High-Value Application Scenarios for TMBIM6 Antagonist-1 Based on Validated Evidence

Dissecting mTORC2-Specific Signaling from mTORC1 Feedbacks in Cancer Cells

In experiments designed to study AKT activation and mTORC2-specific signaling, TMBIM6 antagonist-1 is the appropriate tool. Unlike rapamycin or direct mTOR kinase inhibitors, which provoke complex feedback loops and incomplete mTORC2 inhibition, this compound acts upstream of mTORC2, blocking its activation by TMBIM6 [1]. Its on-target effect is verifiable using the TMBIM6 KO cell line, providing a clean control for data interpretation [1]. This scenario is ideal for elucidating the specific contribution of the TMBIM6-mTORC2 axis to phenotypes like proliferation and migration, independent of mTORC1 crosstalk.

Investigating the Role of ER Calcium Leak in Tumorigenesis and Metastasis

Researchers investigating the interplay between endoplasmic reticulum (ER) stress, calcium homeostasis, and cancer progression will find TMBIM6 antagonist-1 to be a critical reagent. The compound's proven dual mechanism—disrupting both mTORC2 binding and TMBIM6-leaky Ca2+ flux [1]—allows for the targeted investigation of how ER-originating calcium signals specifically control mTORC2 assembly and the downstream processes of glycolysis, protein synthesis, and metastasis. Its ability to suppress cell migration in a TMBIM6-dependent manner validates its utility in studying the metastatic cascade [1].

Validating the TMBIM6-mTORC2 Axis as a Therapeutic Target in In Vivo Cancer Models

For preclinical studies seeking to establish the in vivo significance of the TMBIM6-mTORC2 interaction, TMBIM6 antagonist-1 is a validated probe with published in vivo efficacy. The dosing regimen of 1 mg/kg IP has been shown to dramatically reduce tumor growth in xenograft models , providing a proven starting point for researchers developing in vivo PD (pharmacodynamic) and efficacy studies. This overcomes a major hurdle for novel target discovery, where many in vitro hits fail to translate to in vivo models.

Application

Selection Property

Validation Focus

mTORC2 signaling pathway dissection

TMBIM6-dependent target engagement

Use TMBIM6 WT/KO cell models to verify specificity and avoid mTORC1 feedback interference

ER calcium-mTORC2 crosstalk studies

Dual action on mTORC2 binding and Ca2+ leak regulation

Confirm concurrent effects on calcium flux and mTORC2 assembly endpoints

In vivo tumor model-response investigation

Reported in vivo tumor growth inhibition

Assess reproducibility of reported dose regimen in independent xenograft studies

• [1] Kim, H.K., et al. TMBIM6/BI-1 contributes to cancer progression through assembly with mTORC2 and AKT activation. Nature Communications, 2020. 11(1): p. 4012. View Source